N-Methyl-2-(pyridin-4-yl)ethanesulfonamide

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: N-methyl-2-pyridin-4-ylethanesulfonamide
• InChI: InChI=1S/C8H12N2O2S/c1-9-13(11,12)7-4-8-2-5-10-6-3-8/h2-3,5-6,9H,4,7H2,1H3
• InChI Key: IAALJVHSDKYRQA-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CCC1=CC=NC=C1

Description

N-Methyl-2-(pyridin-4-yl)ethanesulfonamide is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of a 40% solution of methylamine in methanol was added 3.0 g of 2-(pyridin-4-yl)ethanesulfonyl chloride hydrochloride as such (i.e., as a solid). After stirring for a while at room temperature, a solution of 2.1 g of sodium hydrogencarbonate in 15 ml of water was carefully added thereto. The reaction mixture was concentrated under reduced pressure and the residue was purified by silica gel column chromatography (eluted with dichloromethane/methanol) to thereby give 1.3 g of the title compound as brownish white scaly crystals.